Cas no 1421452-19-8 (2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide
• CAS No: 1421452-19-8
• MF: C₁₅H₁₅ClFNO₃
• MW: 311.735906839371
• CID: 6039645
• PubChem ID: 71803960
• Update Time: 2025-05-24

2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide
• 1421452-19-8
• CHEMBL3444232
• F6415-0103
• AKOS024556068
• 2-chloro-6-fluoro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide
• 2-chloro-6-fluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide

• Inchi： 1S/C15H15ClFNO3/c1-20-8-6-18(9-11-5-7-21-10-11)15(19)14-12(16)3-2-4-13(14)17/h2-5,7,10H,6,8-9H2,1H3
• InChI Key： UPNPTZISPPFEQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N(CCOC)CC1=COC=C1)=O)F

Computed Properties

• Exact Mass: 311.0724492g/mol
• Monoisotopic Mass: 311.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide

Comprehensive Analysis of 2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide (CAS No. 1421452-19-8)

2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide (CAS No. 1421452-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure, combining a furan-3-ylmethyl group and a 2-methoxyethyl moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to its core framework could yield compounds with enhanced bioactivity.

The compound's CAS No. 1421452-19-8 serves as a critical identifier in chemical databases, facilitating global research collaboration. Its synthesis involves multi-step organic reactions, including amide bond formation and selective halogenation, which are topics of interest in modern green chemistry and sustainable synthesis. With the growing demand for eco-friendly methodologies, this compound's production aligns with trends in reducing hazardous byproducts and optimizing atom economy.

In the context of drug development, 2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide has been explored for its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules. Computational studies using AI-driven molecular docking have predicted favorable binding affinities for certain protein targets, making it a candidate for further in vitro and in vivo testing. These applications resonate with current searches for "next-generation small-molecule therapeutics" and "precision medicine approaches."

Beyond pharmaceuticals, this compound's heterocyclic furan and methoxyethyl components make it relevant to material science, particularly in designing organic semiconductors or liquid crystals. Its electronic properties are under investigation for potential use in optoelectronic devices, a hot topic in renewable energy research. Users frequently search for "advanced functional materials" and "molecular engineering," which this compound exemplifies.

Analytical characterization of CAS No. 1421452-19-8 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with regulatory standards. The compound's stability under various pH and temperature conditions is also a key focus, addressing common queries about "chemical storage best practices" and "degradation profiling."

In summary, 2-chloro-6-fluoro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzamide represents a versatile scaffold with cross-disciplinary applications. Its study bridges gaps between medicinal chemistry, materials engineering, and computational modeling, making it a compelling subject for researchers and industry professionals alike.